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Compound of Interest

Compound Name: Silver selenate

Cat. No.: B3059573

An In-depth Technical Guide to Silver Selenate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of silver
selenate, including its molecular formula and molar mass.

Chemical Identity and Properties

Silver selenate is an inorganic compound composed of silver, selenium, and oxygen.

Molecular Formula

The molecular formula for silver selenate is Ag2SeQOa[1][2]. This formula indicates that each
molecule of silver selenate contains two silver atoms, one selenium atom, and four oxygen
atoms.

Molar Mass

The molar mass of silver selenate is approximately 358.71 g/mol [1][2]. This is calculated by
summing the atomic masses of its constituent atoms. The percent composition of silver
selenate is approximately 60.15% silver, 22.01% selenium, and 17.84% oxygen[3].

A detailed breakdown of the molar mass calculation is provided in the table below.
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Quantitative Data Summary

The following table summarizes the key quantitative data for silver selenate and its constituent

elements.
o ) Total Mass in
Quantity in Atomic Mass (
Element Symbol Ag2SeOs (
Ag2SeO4 g/mol )
g/mol )
Silver Ag 2 107.87[4][5][6] 215.74
Selenium Se 1 78.96[7]1[8]1[9] 78.96
Oxygen o} 4 16.00[10][11][12]  64.00
Total Ag25Se0a4 358.70

Note: The calculated molar mass of 358.70 g/mol is in close agreement with the published
value of 358.71 g/mol .[1][2]

Experimental Section

While detailed experimental protocols for specific applications involving silver selenate are
diverse and depend on the research context, a general method for its synthesis is described
below.

Synthesis of Silver Selenate

A common method for the preparation of silver selenate involves the reaction of silver
carbonate with selenic acid[3].

Reaction:
Ag2C0Os3 + H2SeO4 —» AQ2SeOas + H20 + CO2
lllustrative Workflow for Synthesis:

The following diagram outlines a generalized workflow for the synthesis of silver selenate.
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Reactant Preparation

| Selenic Acid (H2SeOa) | Reaction Step Product Isolation
g and Reactio M ‘Washing Drying —#| Silver Selenate (Ag2SeOa4)
Silver Carbonate (Ag2CO3)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [molecular formula and molar mass of silver selenate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3059573#molecular-formula-and-molar-mass-of-
silver-selenate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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